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Compound of Interest

Compound Name: Cytidine-13C9,15N3

Cat. No.: B12388019

Get Quote

Executive Summary
Cytidine-13C9,15N3 is a stable isotope-labeled (SIL) analog of the nucleoside cytidine (

).[1] It is primarily utilized as an internal standard in quantitative mass spectrometry (LC-
MS/MS) for metabolomics, proteomics, and pharmacokinetic studies. By replacing all carbon
atoms with Carbon-13 (

) and all nitrogen atoms with Nitrogen-15 (

), this analog exhibits a distinct mass shift while retaining the chromatographic behavior of the
endogenous analyte.

This guide provides a rigorous framework for calculating the precise molecular weight (MW)

and monoisotopic mass of Cytidine-13C9,15N3, grounded in IUPAC/NIST atomic mass

standards. It further details the application of these calculations in designing Mass

Spectrometry (MS) experiments.

Chemical Structure and Isotopic Composition[2][3]
[4]
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To perform an accurate calculation, we must first define the elemental composition of both the

unlabeled (native) and labeled species.

Native Cytidine
Chemical Formula:ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline

ng-star-inserted">

[1]

Structure: Cytosine base attached to a ribose ring via a

-N1-glycosidic bond.

Isotopes: Natural abundance (predominantly

,

,

,

).[2]

Cytidine-13C9,15N3 (Labeled)
Chemical Formula:

[1]

Modification:

Carbon: All 9 carbons are replaced by

.

Nitrogen: All 3 nitrogens are replaced by

.[2][3][4]

Hydrogen/Oxygen: Remain at natural abundance (treated as
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and

for monoisotopic mass calculation).

Theoretical Calculation Framework
In high-resolution mass spectrometry (HRMS), the Monoisotopic Mass is the critical parameter,

not the Average Molecular Weight. The monoisotopic mass is calculated using the mass of the

most abundant isotope for each element in the specific molecule.

Constants: IUPAC/NIST Atomic Masses
The following atomic masses are sourced from the NIST Atomic Weights and Isotopic

Compositions database [1][2].

Element Isotope Atomic Mass (Da)
Abundance
(Typical)

Carbon 12.000000000 98.93%

13.003354835 1.07%

Nitrogen 14.003074004 99.63%

15.000108898 0.37%

Hydrogen 1.007825032 99.98%

Oxygen 15.994914619 99.76%

Calculation Protocol: Monoisotopic Mass
A. Native Cytidine (

)
\begin{aligned} Mass &= (9 \times ^{13}C) + (13 \times ^{1}H) + (3 \times ^{15}N) + (5 \times

^{16}O) \ &= (9 \times 13.003355) + (13 \times 1.007825) + (3 \times 15.000109) + (5 \times

15.994915) \ &= 117.030195 + 13.101725 + 45.000327 + 79.974575 \ &= \mathbf{255.106822

\text{ Da}} \end{aligned}
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[1]

Mass Shift Analysis
The precise mass difference (

) is vital for setting isolation windows in quadrupole mass spectrometers.

Note: While a nominal shift of +12 Da (

) is often cited, the mass defect of nuclear binding energy contributes an additional 0.0213 Da,
which is resolvable by modern Orbitrap or FT-ICR instruments.

Experimental Workflow & Visualization
The following diagram illustrates the workflow for validating the molecular weight and

establishing the internal standard method using LC-MS/MS.
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Phase 1: Theoretical Calculation

Phase 2: MS Method Development

Phase 3: Quantitative Application

Define Formula:
13C9, 15N3

Calculate Monoisotopic Mass
(Sum of Isotope Masses)

Target Mass:
255.1068 Da

MS Tuning (Direct Infusion)

Precursor Ion Scan
(Q1 Selection)

Isotopic Purity Check
(Check M-1, M+1)

Define MRM Transition
255.1 -> Fragment

Verify Co-elution
with Native Cytidine

Click to download full resolution via product page
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Figure 1: Workflow for calculating, verifying, and applying the Cytidine-13C9,15N3 standard in

LC-MS analysis.

Data Summary Table
The table below summarizes the key mass spectrometry parameters for Cytidine and its stable

isotope-labeled analog.

Parameter Native Cytidine Cytidine-13C9,15N3
Difference (

)

Formula

Monoisotopic Mass

(Neutral)
243.0855 Da 255.1068 Da +12.0213 Da

Protonated Ion 244.0928 Da 256.1141 Da +12.0213 Da

Deprotonated Ion 242.0782 Da 254.0995 Da +12.0213 Da

Sodium Adduct 266.0747 Da 278.0960 Da +12.0213 Da

Causality in Experimental Choice
Why Monoisotopic? In LC-MS, quadrupole mass filters select specific ions. The "Average

Molecular Weight" (often listed on chemical bottles, e.g., ~255.2 g/mol ) includes the

weighted average of all natural isotopes. Using the average mass for instrument setpoints

will result in loss of sensitivity because the mass filter will not be centered on the actual

physical ion (the monoisotopic peak).

Why +12.02 Da? The shift must be sufficient to avoid "cross-talk" from the native analyte's

isotopic envelope. Native Cytidine has a natural M+1 (~10%) and M+2 (~1%) abundance. A

+12 Da shift moves the standard far beyond the natural isotopic distribution of the analyte,

ensuring zero interference.

Protocol for Verification (Self-Validating System)
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To ensure the standard is fit for purpose, follow this brief validation protocol:

Preparation: Dissolve Cytidine-13C9,15N3 in 50:50 Methanol:Water to 1 µM.

Direct Infusion: Infuse into MS at 10 µL/min.

Q1 Scan: Scan range 240–270 Da (Positive Mode).

Validation Criteria:

Observe major peak at 256.1 m/z (

).

Purity Check: Ensure the peak at 244.1 m/z (unlabeled) is < 0.5% of the main peak. If high

amounts of unlabeled cytidine are present, the standard will bias the quantitation of low-

level samples.

Isotopic Scrambling: Ensure peaks at 255.1 or 254.1 (incomplete labeling) are minimal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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